N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C15H16FNO2S/c1-3-12-6-4-5-11(2)15(12)17-20(18,19)14-9-7-13(16)8-10-14/h4-10,17H,3H2,1-2H3
• InChI Key: GURLOROWAPNCOL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NS(=O)(=O)C2=CC=C(C=C2)F)C
• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol

Description

N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide, also known as MS023, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies, and research is ongoing to fully understand its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide is not fully understood, but it is believed to inhibit the activity of a protein called bromodomain-containing protein 4 (BRD4). BRD4 is involved in the regulation of gene expression, and it has been shown to be overexpressed in many types of cancer cells. By inhibiting the activity of BRD4, N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide may be able to slow or stop the growth of cancer cells.
Biochemical and Physiological Effects
N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide has been shown to have several biochemical and physiological effects. In addition to inhibiting the activity of BRD4, it has also been shown to increase the levels of a protein called p21, which is involved in cell cycle regulation. N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide in lab experiments is that it is readily available and has been well-studied. In addition, it has shown promising results in preclinical studies, making it a promising candidate for further research. However, one limitation of using N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide is that its mechanism of action is not fully understood, which may make it more difficult to design experiments to fully elucidate its effects.

Future Directions

There are several potential future directions for research on N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide. One area of interest is in understanding its mechanism of action more fully, which could lead to the development of more effective cancer treatments. In addition, there is interest in exploring the potential use of N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, there is interest in exploring the potential use of N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide in other disease areas, such as inflammatory diseases and neurological disorders.

Synthesis Methods

The synthesis of N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide involves several steps, including the reaction of 2-ethyl-6-methylphenol with thionyl chloride to form 2-chloro-6-methylphenol. This intermediate is then reacted with 4-fluorobenzenesulfonyl chloride to form N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide. The synthesis of this compound has been well-established, and it is readily available for use in research.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer. In addition, N-(2-ethyl-6-methylphenyl)-4-fluorobenzenesulfonamide has been shown to sensitize cancer cells to chemotherapy and radiation therapy, making these treatments more effective.